3-Azabicyclo[3.2.2]nonane-6-carboxylic acid

• Molecular Formula: C9H15NO2
• Molecular Weight: 169.22 g/mol
• IUPAC Name: 3-azabicyclo[3.2.2]nonane-6-carboxylic acid
• InChI: InChI=1S/C9H15NO2/c11-9(12)8-3-6-1-2-7(8)5-10-4-6/h6-8,10H,1-5H2,(H,11,12)
• InChI Key: PSDOFMRNUFWEEX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CNCC1CC2C(=O)O

Description

3-Azabicyclo[3.2.2]nonane-6-carboxylic acid is a bicyclic compound with a nitrogen atom incorporated into its structure.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Azabicyclo[3.2.2]nonane-6-carboxylic acid typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the use of a starting material that undergoes a series of reactions, including cyclization and functional group transformations, to yield the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve optimized synthetic routes that ensure high yield and purity. These methods often include the use of catalysts and controlled reaction conditions to facilitate the efficient production of the compound .

Chemical Reactions Analysis

Types of Reactions

3-Azabicyclo[3.2.2]nonane-6-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature and solvent, are carefully controlled to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can produce various substituted products .

Scientific Research Applications

3-Azabicyclo[3.2.2]nonane-6-carboxylic acid has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of complex molecules.

Biology: It is studied for its potential biological activities and interactions with biomolecules.

Medicine: The compound is investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Azabicyclo[3.2.2]nonane-6-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

2-Azabicyclo[3.3.1]nonane: Another bicyclic compound with a nitrogen atom, but with a different ring structure.

3-Azabicyclo[3.2.2]nonane: A similar compound without the carboxylic acid functional group.

Uniqueness

3-Azabicyclo[3.2.2]nonane-6-carboxylic acid is unique due to its specific ring structure and the presence of the carboxylic acid functional group. This combination of features gives it distinct chemical and biological properties compared to other similar compounds .